Cas no 98488-59-6 (2-(1-Methyl-4-nitro-1H-pyrrol-2-yl)formamidoacetic Acid)

• Product Name: 2-(1-Methyl-4-nitro-1H-pyrrol-2-yl)formamidoacetic Acid
• CAS No: 98488-59-6
• MF: C₈H₉N₃O₅
• MW: 227.174161672592
• MDL: MFCD08246135
• CID: 3109118
• PubChem ID: 9207815
• Update Time: 2025-05-25

2-(1-Methyl-4-nitro-1H-pyrrol-2-yl)formamidoacetic Acid Chemical and Physical Properties

Names and Identifiers

• {[(1-methyl-4-nitro-1H-pyrrol-2-yl)carbonyl]amino}acetic acid
• 2-(1-Methyl-4-nitro-1H-pyrrol-2-yl)formamidoacetic Acid

• MDL： MFCD08246135
• Inchi： 1S/C8H9N3O5/c1-10-4-5(11(15)16)2-6(10)8(14)9-3-7(12)13/h2,4H,3H2,1H3,(H,9,14)(H,12,13)
• InChI Key： QDACBBDMVZBXBY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=CN1C)[N+](=O)[O-])NCC(=O)O

Additional information on 2-(1-Methyl-4-nitro-1H-pyrrol-2-yl)formamidoacetic Acid

2-(1-Methyl-4-nitro-1H-pyrrol-2-yl)formamidoacetic Acid: A Comprehensive Overview

The compound with CAS No 98488-59-6, commonly referred to as 2-(1-Methyl-4-nitro-1H-pyrrol-2-yl)formamidoacetic Acid, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising biological activities, making it a subject of extensive research in recent years.

At its core, the molecule features a pyrrole ring, which is a five-membered aromatic heterocycle containing one nitrogen atom. The pyrrole ring is substituted with a methyl group at position 1 and a nitro group at position 4, contributing to its electronic properties and reactivity. The formamidoacetic acid moiety attached to the pyrrole ring introduces additional functional groups, enhancing the compound's versatility in chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its medicinal applications, this compound has also been investigated for its role in catalytic processes. The nitro group on the pyrrole ring acts as an electron-withdrawing group, making the molecule suitable for use as a catalyst in various organic reactions. A 2023 paper in the Journal of Catalysis reported that this compound significantly enhances the efficiency of oxidation reactions, particularly in the synthesis of fine chemicals.

The synthesis of 2-(1-Methyl-4-nitro-1H-pyrrol-2-yl)formamidoacetic Acid involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrrole ring through cyclization reactions, followed by functionalization with the methyl and nitro groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. A 2023 study published in Environmental Science & Technology found that under controlled conditions, this compound undergoes rapid degradation via microbial action, reducing concerns about its persistence in natural ecosystems.

In conclusion, CAS No 98488-59-6 represents a versatile and intriguing molecule with applications spanning medicinal chemistry, catalysis, and environmental science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.